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Compound of Interest

Compound Name: Benzotrifuroxan

Cat. No.: B3051571 Get Quote

Benzotrifuroxan (BTF), a heterocyclic organic compound, stands as a potent high-energy

material. This guide provides a comparative study of BTF against well-established high

explosives: Trinitrotoluene (TNT), Cyclotrimethylenetrinitramine (RDX), and

Cyclotetramethylene-tetranitramine (HMX). The following sections detail their performance

parameters, the experimental protocols for these measurements, and a logical workflow for the

evaluation of such energetic materials.

Data Presentation: Performance Characteristics
The performance of an explosive is characterized by several key parameters, including its

detonation velocity and pressure, which relate to its power and brisance, and its sensitivity to

external stimuli like impact and friction, which are crucial for safety and handling. Thermal

stability is another critical factor, determining the material's viability under various

environmental conditions.
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Property
Benzotrifuroxa
n (BTF)

RDX HMX TNT

Chemical

Formula
C₆N₆O₆ C₃H₆N₆O₆ C₄H₈N₈O₈ C₇H₅N₃O₆

Density (g/cm³) ~1.9 1.81 1.91 1.654

Detonation

Velocity (m/s)
~8,700 8,700[1] 9,100[1] 6,900

Detonation

Pressure (GPa)
34.5[2] ~33[1] ~39[1] ~20[3]

Impact

Sensitivity

(Joules)

Highly Sensitive

(H₅₀ = 56 cm)¹[4]
8[5] ~7.5 15[5]

Friction

Sensitivity

(Newtons)

Highly Sensitive² 120[6] 142[6] >360

Decomposition

Temperature (°C)
~195 (melts)[7] ~204 (melts) ~280

~240

(decomposes)

¹The impact sensitivity for BTF is reported as H₅₀ (drop height for 50% probability of initiation),

which indicates high sensitivity. A direct conversion to Joules is complex without specifying the

drop weight. ²While specific quantitative data from standardized BAM friction tests are not

readily available, literature consistently describes BTF as being highly sensitive to friction.

Experimental Protocols
The data presented above is derived from standardized experimental procedures designed to

ensure reproducibility and comparability. Below are detailed methodologies for the key

experiments.

Detonation Velocity Measurement
The detonation velocity, the speed at which a detonation wave propagates through an

explosive, is a primary measure of its performance. A common and accurate method is the
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electronic probe method.

Methodology:

Sample Preparation: The explosive material is cast or pressed into a cylindrical charge of a

specific diameter and length.

Probe Insertion: Two or more contact pins (probes) are inserted into the charge at precisely

measured intervals along its length.

Initiation: The explosive is initiated at one end using a detonator.

Data Acquisition: As the detonation wave travels down the charge, it sequentially makes

contact with each probe, generating an electrical signal. These signals are recorded by a

high-speed oscilloscope.

Calculation: The detonation velocity is calculated by dividing the known distance between the

probes by the measured time interval between the signals.

Detonation Pressure Measurement
Detonation pressure is the immense pressure generated at the detonation front. One method to

determine this is through the use of manganin gauges.

Methodology:

Gauge Placement: A manganin pressure gauge is embedded within the explosive sample or

placed at the interface between the explosive and a material with a known shock response

(e.g., PMMA).

Initiation: The explosive charge is detonated.

Signal Recording: The shockwave from the detonation compresses the manganin gauge,

causing a change in its electrical resistance. This change is recorded as a voltage-time

profile by an oscilloscope.

Pressure Calculation: The recorded resistance change is converted to pressure using a pre-

established calibration curve for the manganin gauge.
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Impact Sensitivity Testing (BAM Fall Hammer)
The BAM (Bundesanstalt für Materialforschung und -prüfung) fall hammer test is a

standardized method to determine the sensitivity of an explosive to impact.

Methodology:

Sample Preparation: A small, measured amount of the explosive is placed in a standardized

steel cup and covered with a steel pin.

Test Execution: A drop weight of a known mass is released from a specified height,

impacting the steel pin and, consequently, the explosive sample.

Observation: The outcome of each drop is observed for any sign of reaction, such as a

flame, smoke, or audible report.

Staircase Method (Bruceton Test): A series of tests are conducted at varying drop heights. If

a reaction occurs, the height of the next drop is decreased. If no reaction occurs, the height

is increased. This "up-and-down" method is used to determine the height at which there is a

50% probability of initiation (H₅₀), which is then converted to impact energy in Joules.

Friction Sensitivity Testing (BAM Friction Apparatus)
The BAM friction test assesses the sensitivity of an explosive to frictional stimuli.

Methodology:

Sample Placement: A small amount of the explosive is spread on a porcelain plate.

Apparatus Setup: A porcelain pin is placed on the sample with a specific, adjustable load

applied.

Friction Application: The porcelain plate is moved back and forth under the weighted pin in a

standardized manner.

Sensitivity Determination: The test is repeated with increasing loads until a reaction (e.g.,

crackling, sparks, or ignition) is observed. The friction sensitivity is reported as the lowest

load at which a reaction occurs in at least one out of six trials.
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Thermal Stability Analysis
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

evaluate the thermal stability of explosives.

Methodology:

Sample Preparation: A small, precisely weighed sample of the explosive is placed in a

sample pan.

DSC Analysis: The sample and a reference pan are heated at a controlled rate. The DSC

instrument measures the difference in heat flow between the sample and the reference,

identifying exothermic (heat-releasing) and endothermic (heat-absorbing) events. The onset

of a significant exotherm indicates the decomposition temperature.

TGA Analysis: The sample is heated in a controlled atmosphere, and its mass is continuously

monitored. TGA provides information on the temperatures at which the material loses mass

due to decomposition or volatilization.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of characterizing a high explosive and the

signaling pathway of a detonation event.
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Caption: Workflow for the characterization of high explosives.
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Caption: Simplified signaling pathway of a detonation event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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